(11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide
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Description
(11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide is a useful research compound. Its molecular formula is C31H31N3O5 and its molecular weight is 525.605. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity
Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their growth inhibitory properties against various cancer cell lines, demonstrating potent cytotoxic effects. Some derivatives exhibited IC(50) values less than 10 nM, indicating strong potential in cancer therapy, particularly against subcutaneous colon 38 tumors in mice (L. Deady et al., 2003).
Selective Kinase Inhibition
Novel 3-quinoline carboxamides have been optimized as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase, showcasing efficacy in disease models when combined with DNA double-strand break-inducing agents. This highlights their potential in targeted cancer therapy (S. Degorce et al., 2016).
Diuretic Properties
A specific 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide derivative has shown strong diuretic properties, indicating its utility as a new hypertension remedy. This finding suggests the potential for developing novel treatments for hypertension based on similar chemical structures (S. Shishkina et al., 2018).
Antibacterial Activity
Tetracyclic pyridone carboxylic acids, which share structural similarities with the queried compound, have been prepared and evaluated for their antibacterial activity, showing potent in vivo antibacterial activity. This underscores the potential of such compounds in developing new antibacterial agents (Y. Jinbo et al., 1993).
Antimicrobial Activity
Novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides have been synthesized and shown to possess significant antibacterial and antifungal activities, presenting a potential avenue for the development of new antimicrobial drugs (I. O. Zhuravel et al., 2005).
Properties
IUPAC Name |
4-(2,4-dimethoxyphenyl)imino-N-(2-methoxyphenyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H31N3O5/c1-36-21-12-13-25(27(18-21)38-3)33-31-23(30(35)32-24-10-4-5-11-26(24)37-2)17-20-16-19-8-6-14-34-15-7-9-22(28(19)34)29(20)39-31/h4-5,10-13,16-18H,6-9,14-15H2,1-3H3,(H,32,35) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWIJRDHWUAMUEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N=C2C(=CC3=CC4=C5C(=C3O2)CCCN5CCC4)C(=O)NC6=CC=CC=C6OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H31N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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